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Compound of Interest |
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Compound Name: Methoxyethyl)phenoxy)methyl)oxir

ane

\ J

For immediate release

This guide provides essential safety and logistical information for the proper disposal of 2-((4-
(2-methoxyethyl)phenoxy)methyl)oxirane (CAS No. 56718-70-8). Researchers, scientists,
and drug development professionals should adhere to these procedures to ensure personal
safety and environmental compliance. This compound is an irritant and requires careful
handling during disposal.

Immediate Safety and Hazard Information

Understanding the hazards associated with 2-((4-(2-methoxyethyl)phenoxy)methyl)oxirane
is the first step in its safe disposal. This chemical possesses the following hazards:

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.[1][2]

Potential Skin Sensitizer: May cause an allergic skin reaction.[2]

Potential Respiratory Irritant: May cause respiratory irritation.[2]
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Therefore, all handling and disposal operations must be conducted with appropriate personal
protective equipment and in a controlled environment.

Table 1: Hazard Classification and Precautionary
Statements
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BENCHE

Hazard Class

GHS Category

Signal Word

Hazard
Statement

Precautionary
Statements
(Disposal
Context)

Skin

Corrosion/Irritatio

n

2

Warning

H315: Causes

skin irritation

P280: Wear
protective
gloves.
P302+P352: IF
ON SKIN: Wash
with plenty of
water.
P362+P364:
Take off
contaminated
clothing and
wash it before

reuse.

Serious Eye
Damage/Eye
Irritation

2A

Warning

H319: Causes
serious eye

irritation

P280: Wear eye
protection/face
protection.
P305+P351+P33
8. IFIN EYES:
Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

Skin

Sensitization

Warning

H317: May
cause an allergic

skin reaction

P261: Avoid
breathing
dust/fume/gas/mi
st/vapors/spray.
P272:
Contaminated

work clothing
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should not be
allowed out of
the workplace.
P280: Wear
protective

gloves.

P261: Avoid
breathing
- dust/fume/gas/mi
Specific target H335: May
st/vapors/spray.

organ toxicity, 3 Warnin cause respirator
9 Y J P Y P271: Use only

single exposure irritation ]
outdoors or in a

well-ventilated

area.

Personal Protective Equipment (PPE) and Handling

Prior to handling 2-((4-(2-methoxyethyl)phenoxy)methyl)oxirane for disposal, all personnel
must be equipped with the following PPE:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[1]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat.[1]
Gloves must be inspected before use.

Respiratory Protection: All handling should be performed in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of vapors.[1][3]

Body Protection: Wear appropriate protective clothing to prevent skin contact.
Safe Handling Practices:

e Avoid contact with skin and eyes.[1]

e Do not breathe vapors or mist.[1]

e Wash hands thoroughly after handling.[1]
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e Ensure adequate ventilation.[1]

Spill Management

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination:

o Evacuate: Immediately evacuate personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.
» Contain: Prevent further leakage or spillage if it is safe to do so.

e Absorb: Use an inert, non-combustible absorbent material such as sand, earth, or vermiculite
to contain the spill.

o Collect: Carefully collect the absorbed material and place it into a suitable, labeled container
for hazardous waste disposal.[1]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, and collect the
cleaning materials for disposal as hazardous waste.

o Personal Protection: Wear full PPE, including respiratory protection, during the entire
cleanup process.

Disposal Procedures

The disposal of 2-((4-(2-methoxyethyl)phenoxy)methyl)oxirane and its containers must be
managed as hazardous waste in accordance with all applicable federal, state, and local
regulations.[4][5]

Step-by-Step Disposal Protocol:

o Waste Identification: This chemical is a hazardous waste due to its irritant properties.

o Container Selection: Use a designated, compatible, and properly sealed hazardous waste
container.[6] The container must be clearly labeled with the chemical name "2-((4-(2-
methoxyethyl)phenoxy)methyl)oxirane" and the appropriate hazard symbols.
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» Waste Segregation: Do not mix this waste with other waste streams unless specifically
instructed to do so by your institution's Environmental Health and Safety (EHS) department.

o Storage: Store the sealed waste container in a designated and secure Satellite Accumulation
Area (SAA) away from incompatible materials.[5][6]

« Empty Containers: Empty containers that held this chemical must be triple-rinsed with a
suitable solvent.[4] The rinsate must be collected and disposed of as hazardous waste.[4]
After triple-rinsing, the container can be disposed of as regular trash after defacing the label.

[4]

o Disposal Request: Contact your institution's EHS department or a licensed hazardous waste
disposal contractor to arrange for pickup and disposal.[5]

Prohibited Disposal Methods:
e DO NOT dispose of this chemical down the drain.[4][6]
e DO NOT dispose of this chemical by evaporation in a fume hood.[4][6]

e DO NOT dispose of this chemical in regular trash unless it has been properly treated and
confirmed as non-hazardous by a qualified professional.[7]

Table 2: Disposal Logistics and Compliance
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Aspect

Guideline

Regulatory Compliance

Waste Characterization

Hazardous (Irritant)

Resource Conservation and
Recovery Act (RCRA)

Container Management

Use compatible, sealed, and

labeled containers.

40 CFR Part 262

Storage

Store in a designated Satellite

Accumulation Area.

40 CFR 8262.15

Disposal Method

Via licensed hazardous waste

contractor.

Local, State, and Federal

Regulations

Spill Response

Absorb with inert material and

collect as hazardous waste.

Clean Water Act, Clean Air Act

Experimental Workflow and Decision Making

The following diagram illustrates the decision-making process for the proper disposal of 2-((4-

(2-methoxyethyl)phenoxy)methyl)oxirane.

© 2025 BenchChem. All rights reserved. 7/10

Tech Support


https://www.benchchem.com/product/b022392?utm_src=pdf-body
https://www.benchchem.com/product/b022392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 2-((4-(2-methoxyethyl)phenoxy)methyl)oxirane

Preparation

Start: Need to dispose of
2-((4-(2-methoxyethyl)phenoxy)methyl)oxirane

Y

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Y

Work in a
Well-Ventilated Fume Hood

Collect Waste Chemical
in a Labeled, Compatible Container

Waste Handling

Follow Spill Management Protocol:

3. Collect in Labeled Container

1. Evacuate & Ventilate
2. Contain & Absorb

Is the original
container empty?

with Suitable Solvent

Triple-Rinse Container

No (Waste Product)

Collect Rinsate as
Hazardous Waste

Deface Label and
Dispose of Container as Regular Trash

\

Final\gisposal /

Store Waste Container in
Designated Satellite Accumulation Area

=N

Y

Contact EHS or Licensed
Waste Disposal Contractor

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for 2-((4-(2-methoxyethyl)phenoxy)methyl)oxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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